What is L -(-)-Glucose exactly?
L -(-)-Glucose also can be described as a monosaccharide and an essential body energy source. The glucose molecule has six carbon atoms. 12 hydrogen atoms are included, and six oxygen. L -(-)-Glucose (also known as L-Glucose) is the L-isomer for glucose. It is the enantiomer for the more commonly used D-glucose. L -(-)-Glucose can be synthesized in the laboratory but is not found naturally in higher-living organisms. L -(-)-Glucose tastes identical to D-glucose. However, living organisms can't use it as a source of energy because it cannot be made phosphorylated with hexokinase. L -(-)-Glucose also could be used as a diagnostic aid.
L Glucose, an enantiomer of the more common D–glucose, is also known as L Glucose. L-Glucose can't be phosphorylated with hexokinase, so it isn't bioavailable as an energy source. However, it has ...
